Cas no 4545-20-4 (N'-(Diphenylmethylene)-4-methylbenzenesulfonohydrazide)

• Product Name: N'-(Diphenylmethylene)-4-methylbenzenesulfonohydrazide
• CAS No: 4545-20-4
• MF: C₂₀H₁₈N₂O₂S
• MW: 350.434123516083
• MDL: MFCD00381345
• CID: 883156
• PubChem ID: 274531
• Update Time: 2025-04-19

N'-(Diphenylmethylene)-4-methylbenzenesulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• Benzophenone tosylhydrazone
• Benzophenone p-toluenesulfonylhydrazone
• N-(benzhydrylideneamino)-4-methylbenzenesulfonamide
• AC1L6UMC
• AC1Q6U0C
• AR-1J9988
• benzophenone 4-methylphenylsulfonylhydrazone
• benzophenone N-tosylhydrazone
• Benzophenone p-tosylhydrazone
• CTK6B9225
• diphenylmethylene tosylhydrazone
• N'-(diphenylmethylene)-4-methyl
• N'-(diphenylmethylene)-4-methylbenzene-1-sulfonohydrazide
• N'-(Diphenylmethylene)-4-methylbenzenesulfonohydrazide
• NSC120609
• SCHEMBL6636511
• BENZOPHENONE TOSYLHYDRAZONE 97
• benzophenone p-toluenesulphonylhydrazone
• Benzophenone tosylhydrazone, 97%
• NSC831131
• NSC-120609
• CS-0323113
• MFCD00381345
• AKOS005103830
• NSC 234744
• NSC-234744
• NSC234744
• DTXSID20298109
• 4545-20-4
• NSC-831131
• N'-(Diphenylmethylidene)-4-methylbenzene-1-sulfonohydrazide
• NSC 120609
• N'-(Diphenylmethylene)-4-methylbenzenesulfonohydrazide #
• 9N-501S

• MDL： MFCD00381345
• Inchi： 1S/C20H18N2O2S/c1-16-12-14-19(15-13-16)25(23,24)22-21-20(17-8-4-2-5-9-17)18-10-6-3-7-11-18/h2-15,22H,1H3
• InChI Key： AVWHDUALELPLAI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N/N=C(\C1C=CC=CC=1)/C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 350.10904
• Monoisotopic Mass: 350.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.8
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.2±0.1 g/cm3
• Melting Point: 178-182 °C(lit.)
• Boiling Point: 514.1±43.0 °C at 760 mmHg
• Flash Point: 264.7±28.2 °C
• PSA: 58.53
• LogP: 5.19760
• Solubility: Not determined
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

N'-(Diphenylmethylene)-4-methylbenzenesulfonohydrazide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes